Cas no 55985-52-9 (1H-PYRAZOL-3-AMINE, N-METHYL-4,5-DIPHENYL-)

• Product Name: 1H-PYRAZOL-3-AMINE, N-METHYL-4,5-DIPHENYL-
• CAS No: 55985-52-9
• MF: C₁₆H₁₅N₃
• MW: 249.310403108597
• CID: 3231003
• PubChem ID: 12332479
• Update Time: 2025-04-21

1H-PYRAZOL-3-AMINE, N-METHYL-4,5-DIPHENYL- Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOL-3-AMINE, N-METHYL-4,5-DIPHENYL-
• 55985-52-9
• DB-144317
• N-methyl-4,5-diphenyl-1H-pyrazol-3-amine
• SCHEMBL19926376
• AKOS012349531

• Inchi： 1S/C16H15N3/c1-17-16-14(12-8-4-2-5-9-12)15(18-19-16)13-10-6-3-7-11-13/h2-11H,1H3,(H2,17,18,19)
• InChI Key： CXWJBKQTLMTFNP-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=CC=C2)=C(C2=CC=CC=C2)C(NC)=N1

Computed Properties

• Exact Mass: 249.126597491Da
• Monoisotopic Mass: 249.126597491Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 40.7Ų